2-((4-methoxyphenyl)sulfonyl)-N-(2-phenoxyphenyl)acetamide
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Description
2-((4-methoxyphenyl)sulfonyl)-N-(2-phenoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H19NO5S and its molecular weight is 397.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis of N-Alkylacetamides and Derivatives
- The creation of versatile reagents for N-alkylacetamide synthesis, such as p-methoxybenzyl N-acetylcarbamate potassium salt and 2,4-dimethoxybenzyl N-acetylcarbamate potassium salt, has been reported. These compounds serve as equivalents of N-acetamide nucleophiles and can be used in the synthesis of natural and pharmaceutical products, showing good yields and versatility in synthetic chemistry applications (Sakai et al., 2022).
Sulfonyl Derivatives and Applications
- Research into sulfonyl derivatives of phenoxyacetamide has highlighted methods for their synthesis and potential uses. These studies have explored the chemical reactivity and applications of such derivatives in further synthetic transformations, contributing to the broader field of sulfonyl chemistry (Cremlyn & Pannell, 1978).
Pharmacological Activity and Material Science
- Investigations into the pharmacological activity of various acetamide derivatives have been conducted, focusing on their potential as cytotoxic, anti-inflammatory, analgesic, and antipyretic agents. This research underscores the importance of structural modifications, such as the introduction of bromo and tert-butyl groups, in enhancing pharmacological activities (Rani et al., 2016).
- The development of photoresponsive molecularly imprinted hydrogels for the controlled release and uptake of pharmaceuticals in aqueous media has been reported. These hydrogels utilize azobenzene-containing monomers for the creation of materials capable of photoregulated drug delivery, showcasing an innovative application of acetamide derivatives in material science (Gong, Wong, & Lam, 2008).
Properties
IUPAC Name |
2-(4-methoxyphenyl)sulfonyl-N-(2-phenoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO5S/c1-26-16-11-13-18(14-12-16)28(24,25)15-21(23)22-19-9-5-6-10-20(19)27-17-7-3-2-4-8-17/h2-14H,15H2,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZYSVVWDQGRYCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=CC=CC=C2OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.